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Compound of Interest

Compound Name: Ethyl 2-amino-3-methylbenzoate

Cat. No.: B1342653 Get Quote

Safety Profile of Ethyl 2-amino-3-
methylbenzoate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The information provided in this document is intended for use by qualified

professionals and is based on currently available data. Specific safety data for Ethyl 2-amino-
3-methylbenzoate (CAS 64818-79-7) is limited. Therefore, this guide includes data from

structurally similar compounds to provide a comprehensive safety assessment. All users should

exercise caution and conduct their own risk assessments before handling this chemical.

Introduction
Ethyl 2-amino-3-methylbenzoate is an aromatic ester with potential applications in

pharmaceutical synthesis and research. A thorough understanding of its safety profile is crucial

for ensuring safe handling and mitigating potential risks in a laboratory and drug development

setting. This technical guide provides a summary of the available safety data for Ethyl 2-
amino-3-methylbenzoate and its structural analogs.

Physicochemical Properties
Understanding the physicochemical properties of a compound is the first step in assessing its

potential hazards. While specific experimental data for Ethyl 2-amino-3-methylbenzoate is
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not readily available for all properties, predictions and data from similar compounds offer

valuable insights.

Property

Ethyl 2-amino-
3-
methylbenzoat
e

Ethyl
Anthranilate
(Analogue)

Methyl
Anthranilate
(Analogue)

Ethyl 3-
aminobenzoat
e (Analogue)

CAS Number 64818-79-7 87-25-2 134-20-3 582-33-2

Molecular

Formula
C₁₀H₁₃NO₂ C₉H₁₁NO₂ C₈H₉NO₂ C₉H₁₁NO₂

Molecular Weight 179.22 g/mol 165.19 g/mol 151.16 g/mol 165.19 g/mol

Appearance
Light yellow

liquid[1]

Clear yellow-

brown solid or

liquid[2]

Colorless semi-

solid melting to a

liquid[3]

Melting Point 13 - 15 °C[1] 24 °C[4] 27 - 30 °C[3]

Boiling Point
129 - 130 °C @

9 mmHg[1]

256 °C @ 760

mmHg[4]

172 - 175 °C @

17 hPa[3]

Flash Point No data available
> 110 °C (> 230

°F)[1]

104 °C (219.2

°F)[2][4]

113 °C (235.4

°F) - closed

cup[3]

Density 1.117 g/cm³[1] 1.168 g/cm³[4]
1.107 g/mL at 25

°C

Solubility in

Water
Insoluble Poorly soluble No data available

Toxicological Data
Comprehensive toxicological data for Ethyl 2-amino-3-methylbenzoate is not available. The

following table presents data for structurally related compounds to provide an estimate of its

potential toxicity.
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Compound Oral LD50 (Rat)
Dermal LD50
(Rabbit)

Inhalation LC50

Ethyl 2-amino-3-

methylbenzoate
No data available No data available No data available

Methyl Anthranilate 2910 mg/kg[2] >5 g/kg[2] No data available

Ethyl 3-

aminobenzoate

methanesulfonate

(mouse, intravenous) 180 mg/kg[5]

Note: The absence of data for Ethyl 2-amino-3-methylbenzoate necessitates a cautious

approach, treating it as a potentially hazardous substance.

Hazard Identification and Classification
While a specific GHS classification for Ethyl 2-amino-3-methylbenzoate is not universally

established, information for similar compounds suggests potential hazards.

GHS Classification of Structurally Similar Compounds:

Ethyl Anthranilate:

Skin Irritation (Category 2)[6]

Serious Eye Irritation (Category 2)[6][7]

Methyl Anthranilate:

Skin Irritation (Category 2)

Serious Eye Irritation (Category 2)[8]

Ethyl 3-aminobenzoate:

Skin Irritation (Category 2)[9]
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Serious Eye Irritation (Category 2)[9]

Specific target organ toxicity — single exposure (Category 3), Respiratory system[9]

Based on this data, it is prudent to handle Ethyl 2-amino-3-methylbenzoate as a substance

that may cause skin and eye irritation, and potentially respiratory irritation.

Experimental Protocols
The following sections outline standardized methodologies for determining key safety data

points. These protocols are based on internationally recognized guidelines.

Acute Toxicity Testing
The OECD provides comprehensive guidelines for acute toxicity testing.

This method is used to assess the acute toxic effects of a substance administered orally at a

series of fixed dose levels.[10][11]

Sighting Study
(Determine starting dose)

Administer starting dose
(e.g., 300 mg/kg) to one female rat

Observe for signs of toxicity
and mortality for 14 days Evident Toxicity?

Dose next animal
at a lower fixed dose

(e.g., 50 mg/kg)
Yes

Dose next animal
at a higher fixed dose

(e.g., 2000 mg/kg)

No

Classify substance based on
outcome at different dose levels

Click to download full resolution via product page

Caption: OECD Guideline 420 Workflow for Acute Oral Toxicity.

This guideline details the procedure for assessing acute toxicity following dermal application.

[12][13][14]
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Animal Preparation
(Shave dorsal skin)

Apply test substance
(limit test or full dose range)

24-hour exposure period
with porous gauze dressing Remove residual substance Observe for toxicity signs

and mortality for 14 days Gross necropsy of all animals

Click to download full resolution via product page

Caption: OECD Guideline 402 Workflow for Acute Dermal Toxicity.

These guidelines describe methods for evaluating the toxicity of a substance when inhaled.[15]

[16][17][18][19] TG 403 is a traditional LC50 test, while TG 436 is an acute toxic class method.

[15]

Preparation

Exposure Post-Exposure

Animal Acclimatisation

Exposure in Inhalation Chamber
(Nose-only or whole-body)

Test Atmosphere Generation
(Vapor or Aerosol)

Monitor Exposure Concentration
and Particle Size

14-Day Observation Period
(Toxicity and Mortality) Gross Necropsy
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Caption: General Workflow for Acute Inhalation Toxicity Studies.

Flash Point Determination
The flash point is a critical measure of the flammability of a liquid. Standard methods for its

determination are provided by ASTM.

This is a widely used method for determining the flash point of various liquids.[20][21][22][23]
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Place sample in
test cup

Heat sample at a
slow, constant rate

Stir the sample
Apply ignition source
at specified intervals

Flash observed?
No

Record temperature
as flash point

Yes
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Caption: ASTM D93 Pensky-Martens Closed-Cup Flash Point Test.

Handling and Storage Recommendations
Given the potential for skin, eye, and respiratory irritation, the following precautions are

recommended when handling Ethyl 2-amino-3-methylbenzoate:

Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with

an organic vapor cartridge.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents.

Conclusion
While a complete safety data sheet for Ethyl 2-amino-3-methylbenzoate is not publicly

available, a review of data for structurally similar aromatic amines and esters provides a basis

for a preliminary hazard assessment. It is reasonable to anticipate that this compound may

cause skin and eye irritation and may be harmful if inhaled. Professionals in research and drug
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development should handle this compound with appropriate caution, utilizing proper

engineering controls and personal protective equipment. Further toxicological studies are

warranted to fully characterize the safety profile of Ethyl 2-amino-3-methylbenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["Ethyl 2-amino-3-methylbenzoate" safety data sheet
(SDS) information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1342653#ethyl-2-amino-3-methylbenzoate-safety-
data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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